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Compound of Interest

Compound Name: Elmycin D

Cat. No.: B15565326 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Elmycin D is an antibiotic isolated from Streptomyces cellulosae ssp. griseoincarnatus.[1]

Proper preparation of stock solutions is critical for ensuring accurate and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Elmycin D stock solutions for laboratory use.

Data Presentation
A summary of the key quantitative data for Elmycin D is presented in Table 1. This information

is essential for accurate stock solution preparation.
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Parameter Value Source

Molecular Weight 328.36 g/mol [1]

Recommended Solvent DMSO Inferred from Elmycin B

Recommended Stock

Concentration
1-10 mM General laboratory practice

Storage Temperature (Powder) -20°C General laboratory practice

Storage Temperature (Stock

Solution)
-20°C or -80°C General laboratory practice

Stability
Protect from light when in

solution
[2]

Experimental Protocols
Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling Elmycin D and DMSO.

Handle the powdered form of Elmycin D in a chemical fume hood to avoid inhalation.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Recommended Protocol for Preparing a 10 mM Elmycin
D Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of Elmycin D in

DMSO.

Materials:

Elmycin D (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade
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Microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

Calculate the required mass of Elmycin D:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 328.36 g/mol x 1000 mg/g

Mass = 3.28 mg

Weighing Elmycin D:

Tare a clean, dry microcentrifuge tube on the analytical balance.

Carefully weigh out 3.28 mg of Elmycin D powder into the microcentrifuge tube.

Dissolving Elmycin D:

Add 1 mL of DMSO to the microcentrifuge tube containing the Elmycin D powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes, or until the solid is completely

dissolved. Visually inspect the solution to ensure there are no undissolved particles.

Aliquoting and Storage:

For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile

microcentrifuge tubes.
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Store the aliquots at -20°C or -80°C for long-term storage.

When in solution, protect Elmycin D from light.[2]

Mandatory Visualization
The following diagram illustrates the workflow for preparing the Elmycin D stock solution.

Preparation Dissolution Storage

Start Calculate Mass
(e.g., 3.28 mg for 1 mL of 10 mM) Weigh Elmycin D Add 1 mL DMSO Vortex to Dissolve Aliquot into smaller volumes Store at -20°C or -80°C

(Protect from light) End

Click to download full resolution via product page

Caption: Workflow for preparing Elmycin D stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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